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Compound of Interest

Compound Name: 1,2-Diiodopropane

Cat. No.: B3344142

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,2-diiodopropane, a significant
halogenated hydrocarbon. The document details its fundamental chemical and physical
properties, outlines key experimental protocols for its synthesis, and illustrates a relevant
reaction pathway. The information is presented to support research and development activities
in the chemical and pharmaceutical sciences.

Core Chemical and Physical Properties

1,2-Diiodopropane, with the chemical formula CsHeslz, is a di-iodinated derivative of propane.
Its molecular and physical characteristics are crucial for its application in various chemical
syntheses.

Table 1: Molecular Identifiers and Properties of 1,2-
Diiodopropane

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3344142?utm_src=pdf-interest
https://www.benchchem.com/product/b3344142?utm_src=pdf-body
https://www.benchchem.com/product/b3344142?utm_src=pdf-body
https://www.benchchem.com/product/b3344142?utm_src=pdf-body
https://www.benchchem.com/product/b3344142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Formula CsHel2 [1112113114]
Molecular Weight 295.89 g/mol [3114]
CAS Registry Number 598-29-8 [11[2]
IUPAC Name 1,2-diiodopropane [3]
Canonical SMILES Ccc(cnl [3]
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Table 2: Physicochemical Data for 1,2-Diiodopropane
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Property Value Unit Source
Density 2.490 g/mL [5]
Normal Boiling Point
_ 500.20 K [6]
(Tboil)
Normal Melting Point
253.00 K [6]

(Tfus)

Enthalpy of Formation
at Standard 35.60 £ 3.40 kJ/mol [6]
Conditions (AfH°gas)

Enthalpy of
o 40.63 kJ/mol [6]
Vaporization (AvapH©)

Enthalpy of Fusion

8.81 kJ/mol [6]
(AfusH®)

Standard Gibbs Free
Energy of Formation 88.18 kJ/mol [6]
(AfG®)

Octanol/Water
Partition Coefficient 2.245 [6]
(logPoct/wat)

Experimental Protocols: Synthesis of 1,2-
Diiodopropane

The synthesis of 1,2-diiodopropane can be achieved through various methods. Below are
detailed protocols for two common synthetic routes.

Protocol 1: Synthesis from Propylene

This method involves the direct iodination of propylene.

Materials:
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e Propylene gas

e lodine (I2)

e An appropriate inert solvent (e.g., carbon tetrachloride)

Procedure:

Dissolve iodine in the inert solvent in a reaction vessel equipped with a gas inlet.

» Bubble propylene gas through the iodine solution at a controlled rate.

e The reaction proceeds via electrophilic addition of iodine to the double bond of propylene.

» Monitor the reaction progress by observing the disappearance of the characteristic purple
color of iodine.

o Upon completion, the solvent can be removed under reduced pressure to yield crude 1,2-
diiodopropane.

Purify the product by distillation.

Protocol 2: Synthesis from 2-lodopropane via Radical
Halogenation

This synthesis involves the reaction of 2-iodopropane with iodine, proceeding through a free
radical mechanism.

Materials:

e 2-lodopropane (CsH7l)

 lodine (I2)

« Initiator (e.g., UV light or a chemical radical initiator)

Procedure:
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o Combine 2-iodopropane and iodine in a reaction vessel suitable for photochemical reactions.
« Initiate the reaction by exposing the mixture to UV light or by adding a radical initiator.

e The reaction proceeds through a series of initiation, propagation, and termination steps to
form 1,2-diiodopropane.[7][8][9]

» Monitor the formation of the product using appropriate analytical techniques such as gas
chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.

e Once the reaction has reached the desired conversion, stop the initiation.

« |solate and purify the 1,2-diiodopropane from the reaction mixture, typically by fractional
distillation.

Reaction Pathway Visualization

The following diagram illustrates the key propagation steps in the free radical synthesis of 1,2-
diiodopropane from 2-iodopropane.
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Caption: Radical mechanism for the synthesis of 1,2-diiodopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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